N-(2,4-difluorophenyl)-2-methyl-1-indolinecarbothioamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-methyl-2,3-dihydroindole-1-carbothioamide
• InChI: InChI=1S/C16H14F2N2S/c1-10-8-11-4-2-3-5-15(11)20(10)16(21)19-14-7-6-12(17)9-13(14)18/h2-7,9-10H,8H2,1H3,(H,19,21)
• InChI Key: YGSRWYGKDMJXSK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=S)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C16H14F2N2S
• Molecular Weight: 304.4 g/mol

Description

Synthesis Analysis

The synthesis of related carbothioamides involves strategies such as the conversion of isocyanides into desired products through treatment with secondary amines and subsequent reaction with trifluoroacetic acid (TFA) to yield the carbothioamides in fair-to-good yields (Kobayashi et al., 2013). Another notable method involves intramolecular [4 + 2] cycloadditions of ynamides and conjugated enynes to afford substituted indolines, which can be further oxidized to yield indoles, showcasing the versatility of these compounds in synthesizing complex heterocyclic structures (Dunetz & Danheiser, 2005).

Molecular Structure Analysis

Molecular structure analysis of carbothioamide derivatives reveals insights into their conformation and electronic distribution, which are essential for understanding their reactivity and interaction with other molecules. For instance, the crystal structure analysis of related compounds provides evidence of the planarity of the molecule and the presence of intramolecular hydrogen bonds that stabilize the structure (Atioğlu et al., 2017).

Chemical Reactions and Properties

Carbothioamides participate in various chemical reactions, including cycloadditions and condensation reactions, to form a wide array of heterocyclic compounds. These reactions are pivotal for the synthesis of compounds with potential biological activities and for the development of new materials. The organocatalyzed enantioselective cycloaddition of indoles with vinyl methyl ketone, yielding indoline scaffolds with excellent yields and enantioselectivity, exemplifies the chemical versatility of these compounds (Cai & You, 2012).